Cas no 1261903-24-5 (5-(3-Fluoro-5-hydroxyphenyl)-3-trifluoromethylphenol)

• Product Name: 5-(3-Fluoro-5-hydroxyphenyl)-3-trifluoromethylphenol
• CAS No: 1261903-24-5
• MF: C₁₃H₈F₄O₂
• MW: 272.195037841797
• MDL: MFCD18316251
• CID: 2762392
• PubChem ID: 53221974
• Update Time: 2025-05-19

5-(3-Fluoro-5-hydroxyphenyl)-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-5'-(trifluoromethyl)[1,1'-biphenyl]-3,3'-diol
• MFCD18316251
• 5-(3-Fluoro-5-hydroxyphenyl)-3-trifluoromethylphenol, 95%
• 5-(3-FLUORO-5-HYDROXYPHENYL)-3-TRIFLUOROMETHYLPHENOL
• DTXSID20686562
• 1261903-24-5
• 5-(3-Fluoro-5-hydroxyphenyl)-3-trifluoromethylphenol

• MDL： MFCD18316251
• Inchi： 1S/C13H8F4O2/c14-10-2-8(4-12(19)6-10)7-1-9(13(15,16)17)5-11(18)3-7/h1-6,18-19H
• InChI Key： PMJFXAVCAMMUBH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C=1)C1C=C(C=C(C=1)O)F)O)(F)F

Computed Properties

• Exact Mass: 272.04604214Da
• Monoisotopic Mass: 272.04604214Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 40.5Ų

Additional information on 5-(3-Fluoro-5-hydroxyphenyl)-3-trifluoromethylphenol

5-(3-Fluoro-5-hydroxyphenyl)-3-trifluoromethylphenol (CAS No. 1261903-24-5): A Comprehensive Overview

5-(3-Fluoro-5-hydroxyphenyl)-3-trifluoromethylphenol (CAS No. 1261903-24-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound, characterized by its fluorinated and hydroxylated phenyl groups, has been the subject of numerous studies aimed at elucidating its properties and applications.

The molecular structure of 5-(3-Fluoro-5-hydroxyphenyl)-3-trifluoromethylphenol consists of a central phenolic ring substituted with a trifluoromethyl group at the 3-position and a 3-fluoro-5-hydroxyphenyl moiety at the 5-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various research and development purposes.

In recent years, the interest in 5-(3-Fluoro-5-hydroxyphenyl)-3-trifluoromethylphenol has been driven by its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits promising activity in several biological assays, including anti-inflammatory, antioxidant, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that 5-(3-Fluoro-5-hydroxyphenyl)-3-trifluoromethylphenol demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 5-(3-Fluoro-5-hydroxyphenyl)-3-trifluoromethylphenol has also been investigated for its antioxidant capabilities. Research conducted by a team at the University of California found that this compound effectively scavenged reactive oxygen species (ROS) and protected cells from oxidative stress-induced damage. These findings highlight the compound's potential in preventing or treating conditions associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

In the realm of cancer research, 5-(3-Fluoro-5-hydroxyphenyl)-3-trifluoromethylphenol has shown promise as an anticancer agent. A study published in Cancer Letters reported that this compound induced apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 5-(3-Fluoro-5-hydroxyphenyl)-3-trifluoromethylphenol have also been studied to assess its suitability for therapeutic applications. Preliminary data indicate that this compound exhibits favorable oral bioavailability and metabolic stability, which are crucial factors for drug development. However, further studies are needed to optimize its pharmacokinetic profile and evaluate its safety and efficacy in preclinical models.

In addition to its potential therapeutic applications, 5-(3-Fluoro-5-hydroxyphenyl)-3-trifluoromethylphenol has been explored for use in chemical biology research. Its unique structural features make it an attractive tool for probing biological processes and developing new assays. For example, researchers at Harvard University utilized this compound to investigate the role of specific protein-protein interactions in cellular signaling pathways.

The synthesis of 5-(3-Fluoro-5-hydroxyphenyl)-3-trifluoromethylphenol has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 2-fluoroanisole with triflic acid followed by further functionalization steps to introduce the desired substituents. The choice of synthetic method depends on factors such as cost, scalability, and environmental impact.

In conclusion, 5-(3-Fluoro-5-hydroxyphenyl)-3-trifluoromethylphenol (CAS No. 1261903-24-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, making it a valuable candidate for further investigation and development. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an important role in advancing our understanding of various diseases and developing novel therapeutic strategies.